molecular formula C13H16INO B411040 1-(3-Iodobenzoyl)-4-methylpiperidine

1-(3-Iodobenzoyl)-4-methylpiperidine

Cat. No.: B411040
M. Wt: 329.18g/mol
InChI Key: CTABXYOMYAWEJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Iodobenzoyl)-4-methylpiperidine is a piperidine derivative featuring a 3-iodobenzoyl substituent. Piperidine derivatives are widely explored in catalysis, drug discovery, and materials science due to their versatility in functionalization and stability under diverse conditions .

Properties

Molecular Formula

C13H16INO

Molecular Weight

329.18g/mol

IUPAC Name

(3-iodophenyl)-(4-methylpiperidin-1-yl)methanone

InChI

InChI=1S/C13H16INO/c1-10-5-7-15(8-6-10)13(16)11-3-2-4-12(14)9-11/h2-4,9-10H,5-8H2,1H3

InChI Key

CTABXYOMYAWEJV-UHFFFAOYSA-N

SMILES

CC1CCN(CC1)C(=O)C2=CC(=CC=C2)I

Canonical SMILES

CC1CCN(CC1)C(=O)C2=CC(=CC=C2)I

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Catalytic Performance of Supported Ir Complexes with Piperidine Derivatives

Catalyst Support Temperature (°C) TOF (h⁻¹) Stability (Hours) Key Findings References
3@Al₂O₃-uncal Al₂O₃ 350 9,200 45 Highest TOF; 25% activity loss
1@SiO₂ SiO₂ 325 2,500 7 50% activity loss in 7 hours
Pt/C Carbon 350 N/A N/A Lower TON vs. Ir systems

Table 2: Pharmacological Comparison of Piperidine Analogs

Compound Therapeutic Index Potency (Relative to PCP) Key Observations References
1-(1-Phenylcyclohexyl)-4-methylpiperidine Low 0.05–2.15× Seizures, respiratory depression
Ketamine High N/A Wider safety margin

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.